Cas no 1184837-79-3 (5-(2-Chlorophenyl)-2-fluorobenzoic acid)

• Product Name: 5-(2-Chlorophenyl)-2-fluorobenzoic acid
• CAS No: 1184837-79-3
• MF: C₁₃H₈ClFO₂
• MW: 250.652826309204
• MDL: MFCD12862947
• CID: 1037940
• PubChem ID: 53211626
• Update Time: 2025-05-28

5-(2-Chlorophenyl)-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2'-Chloro-4-fluoro-[1,1'-biphenyl]-3-carboxylic acid
• 5-(2-chlorophenyl)-2-fluorobenzoic acid
• MFCD12862947
• DTXSID50681388
• BS-25061
• G72817
• 2'-Chloro-4-fluoro-[1,1'-biphenyl]-3-carboxylicacid
• 1184837-79-3
• CS-0209317
• AKOS005819422
• 2'-Chloro-4-fluoro[1,1'-biphenyl]-3-carboxylic acid
• 5-(2-Chlorophenyl)-2-fluorobenzoic acid

• MDL： MFCD12862947
• Inchi： 1S/C13H8ClFO2/c14-11-4-2-1-3-9(11)8-5-6-12(15)10(7-8)13(16)17/h1-7H,(H,16,17)
• InChI Key： DVTKENLTAJBRPP-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1C=CC(=C(C(=O)O)C=1)F

Computed Properties

• Exact Mass: 250.02000
• Monoisotopic Mass: 250.0196853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 390.7±32.0 °C at 760 mmHg
• Flash Point: 190.1±25.1 °C
• PSA: 37.30000
• LogP: 3.84430
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

5-(2-Chlorophenyl)-2-fluorobenzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls